N-(1,3-benzodioxol-5-yl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C20H16N6O4/c1-12-3-2-4-14(7-12)26-19-18(23-24-26)20(28)25(10-21-19)9-17(27)22-13-5-6-15-16(8-13)30-11-29-15/h2-8,10H,9,11H2,1H3,(H,22,27)
• InChI Key: FUZBVIXDXVLCKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NC4=CC5=C(C=C4)OCO5)N=N2
• Molecular Formula: C20H16N6O4
• Molecular Weight: 404.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C20H16N6O4 and its molecular weight is 404.386. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-yl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-yl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Several studies have been conducted on the synthesis of complex molecules that share structural motifs with the specified compound, highlighting the interest in exploring diverse heterocyclic frameworks for potential therapeutic applications. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural products has been reported, showcasing methods to obtain compounds with anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020). Another example includes the development of N-substituted benzimidazoles demonstrating methicillin-resistant Staphylococcus aureus (MRSA) inhibitory properties, underscoring the antimicrobial potential of these compounds (Chaudhari et al., 2020).

Biological Activities and Potential Applications

The exploration of heterocyclic compounds for their biological activities is a significant area of research. For example, the discovery of clinical candidates such as 2-(4-(2-((1H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride as aqueous-soluble inhibitors highlights the therapeutic potential of structurally complex molecules (Shibuya et al., 2018). These studies indicate the broad interest in developing novel compounds with specific biological targets.

Medicinal Chemistry and Drug Design

In medicinal chemistry, the design and synthesis of molecules with potential antitumor, antibacterial, and antifungal activities remain a key focus. Research into thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives, for example, has yielded compounds with potent antitumor and antibacterial properties, demonstrating the relevance of heterocyclic chemistry in the search for new therapeutic agents (Hafez et al., 2017).